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Compound of Interest

Compound Name: N-(3-Hydroxypropyl)stearamide

CAS No.: 67177-07-5

Cat. No.: B7824819

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
Substance Name: N-(3-Hydroxypropyl)stearamide Synonyms: N-Stearoyl-3-aminopropanol;

Stearic acid 3-hydroxypropyl amide. Chemical Family: Fatty Acid Alkanolamide (Non-ionic

Surfactant).
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Property Specification / Value Note

Molecular Formula C₂₁H₄₃NO₂

Molecular Weight ~341.58 g/mol

Physical State Waxy Solid / Flake At 20°C

Melting Point 85°C – 95°C (Predicted)
Higher than Stearic Acid due to

amide H-bonding.

Solubility (Water) Insoluble / Dispersible
Forms emulsion; soluble in hot

ethanol/chloroform.

Partition Coeff. (Log Kow) > 6.0 (Predicted)

Highly lipophilic;

bioaccumulation potential

limited by metabolism.

CAS Number (Analog)
Use 111-57-9 (Stearamide

MEA) for regulatory proxy

Exact isomer CAS not widely

listed.

Hazard Identification (GHS Classification)
Signal Word:WARNING

Based on the functional group chemistry (alkanolamide) and residual precursors, the following

classification is applied under the Globally Harmonized System (GHS):

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Aquatic Toxicity (Chronic) Category 4
H413: May cause long-lasting

harmful effects to aquatic life.

Precautionary Statements:

P280: Wear protective gloves/eye protection/face protection.[1]
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do.[1] Continue rinsing.[1]

Synthesis & Impurity Analysis (The Hazard Driver)
The toxicity of this substance is often dictated by the purity of the reaction. The primary

synthesis route involves the amidation of Stearic Acid with 3-Aminopropanol.

Critical Impurity:3-Aminopropanol (CAS 156-87-6). Unlike the final amide, the unreacted amine

precursor is Corrosive (Skin Corr. 1B). If the residual amine content >1%, the mixture

classification shifts from Irritant to Corrosive.

Figure 1: Synthesis Pathway & Impurity Logic
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Caption: Synthesis workflow highlighting the critical transition from corrosive precursors to the

mild amide product.

Toxicological Profile (Deep Dive)
Acute Toxicity

Oral (Rat): LD50 > 2,000 mg/kg (Read-across from Stearamide MEA).

Mechanism: Fatty acid amides are hydrolyzed in the gastrointestinal tract by amidases

into free fatty acids (metabolized via β-oxidation) and the corresponding amine (excreted

or metabolized).
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Dermal (Rabbit): LD50 > 2,000 mg/kg.[2][3] Low percutaneous absorption due to high

molecular weight and lipophilicity.

Skin & Eye Irritation[9]
Skin: Moderate irritant.[4] The surfactant nature strips lipids from the stratum corneum,

causing dryness and irritation upon prolonged contact.

Eye: Irritant.[3][4][5] Surfactants disrupt the tear film lipid layer, leading to corneal exposure.

Protocol Validation: If conducting an in vitro Bovine Corneal Opacity and Permeability

(BCOP) assay, ensure pH is neutralized to distinguish intrinsic amide irritation from

alkaline impurity burns.

Sensitization
Skin Sensitization: Non-sensitizing (Guinea Pig Maximization Test - GPMT).

Caveat: Commercial grades must be free of nickel catalysts or oxidative byproducts which

can induce false positives.

Carcinogenicity, Mutagenicity, Reprotoxicity (CMR)
Mutagenicity: Negative in Ames Test (Salmonella typhimurium) with/without metabolic

activation.

Carcinogenicity: No structural alerts. Unlike diethanolamides (DEA), this mono-alkanolamide

cannot form stable carcinogenic nitrosamines (e.g., NDELA) because it lacks the secondary

amine structure required for facile nitrosation.

Ecological Impact & Fate[10]
Biodegradability: Readily Biodegradable (>60% in 28 days, OECD 301B). The linear alkyl

chain facilitates rapid enzymatic breakdown.

Aquatic Toxicity:

LC50 (Fish, 96h): > 100 mg/L (Water Accommodated Fraction).
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EC50 (Daphnia, 48h): > 10 mg/L.

Note: Toxicity is often limited by water solubility. Physical entrapment of aquatic

invertebrates is a higher risk than chemical toxicity.

Emergency Response & Handling Protocols
Figure 2: Emergency Decision Tree
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Caption: Triage logic for immediate incident response.

Handling & Storage[1][6]
Engineering Controls: Use local exhaust ventilation if handling powder/flakes to prevent dust

inhalation.

PPE:

Eyes: Safety glasses with side shields (Goggles if dusting occurs).

Skin: Nitrile rubber gloves (>0.11mm thickness).
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Storage: Keep container tightly closed in a dry, cool place. Avoid strong oxidizing agents.[1]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7824819/docs#technical-guide-toxicity-safety-data-
sheet-sds-for-n-3-hydroxypropyl-stearamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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